Cas no 1361610-31-2 (5-(2,4,6-Trichlorophenyl)-3-(trifluoromethyl)picolinonitrile)

• Product Name: 5-(2,4,6-Trichlorophenyl)-3-(trifluoromethyl)picolinonitrile
• CAS No: 1361610-31-2
• MF: C₁₃H₄Cl₃F₃N₂
• MW: 351.53847026825
• CID: 4967130
• Update Time: 2025-05-21

5-(2,4,6-Trichlorophenyl)-3-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,4,6-Trichlorophenyl)-3-(trifluoromethyl)picolinonitrile

• Inchi： 1S/C13H4Cl3F3N2/c14-7-2-9(15)12(10(16)3-7)6-1-8(13(17,18)19)11(4-20)21-5-6/h1-3,5H
• InChI Key： ZQNNIUCTSQTXNW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC(C#N)=C(C(F)(F)F)C=1)Cl)Cl

Computed Properties

• Exact Mass: 349.939216 g/mol
• Monoisotopic Mass: 349.939216 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 36.7
• Molecular Weight: 351.5

Additional information on 5-(2,4,6-Trichlorophenyl)-3-(trifluoromethyl)picolinonitrile

Introduction to 5-(2,4,6-Trichlorophenyl)-3-(trifluoromethyl)picolinonitrile (CAS No. 1361610-31-2)

5-(2,4,6-Trichlorophenyl)-3-(trifluoromethyl)picolinonitrile, identified by its Chemical Abstracts Service (CAS) number 1361610-31-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitrile-containing heterocyclic molecules, which are widely recognized for their diverse biological activities and potential applications in drug discovery. The structural features of this molecule, particularly the presence of both trichlorophenyl and trifluoromethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and exploration.

The trichlorophenyl moiety is known for its electron-withdrawing effects and ability to enhance lipophilicity, while the trifluoromethyl group introduces additional electronic and steric influences that can modulate metabolic stability and binding affinity. These characteristics make 5-(2,4,6-Trichlorophenyl)-3-(trifluoromethyl)picolinonitrile a promising candidate for investigating novel pharmacological targets. Recent studies have highlighted its potential in developing compounds with antimicrobial, anti-inflammatory, and anticancer properties.

In the realm of medicinal chemistry, the synthesis of aryl-substituted picolinonitriles has been extensively studied due to their reported bioactivity. The introduction of halogenated aromatic rings, such as the trichlorophenyl group in this compound, is a common strategy to improve pharmacokinetic profiles. The trifluoromethyl substituent further enhances these properties by increasing metabolic resistance and binding interactions with biological targets. This combination of structural elements has led to increased interest in exploring derivatives of 5-(2,4,6-Trichlorophenyl)-3-(trifluoromethyl)picolinonitrile for therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 5-(2,4,6-Trichlorophenyl)-3-(trifluoromethyl)picolinonitrile. By leveraging machine learning algorithms and molecular docking techniques, researchers can predict binding affinities and optimize structures for better efficacy. These computational methods have accelerated the discovery process and have been instrumental in identifying lead compounds for further development.

The biological activity of 5-(2,4,6-Trichlorophenyl)-3-(trifluoromethyl)picolinonitrile has been investigated in several preclinical studies. Notably, its derivatives have shown promising results in inhibiting enzymes involved in cancer cell proliferation. The trichlorophenyl moiety interacts with specific amino acid residues in target proteins, disrupting normal cellular functions. Additionally, the trifluoromethyl group contributes to improved solubility and bioavailability, which are critical factors in drug development.

In agrochemical research, compounds similar to 5-(2,4,6-Trichlorophenyl)-3-(trifluoromethyl)picolinonitrile have been explored for their potential as herbicides and fungicides. The halogenated aromatic rings enhance the molecule's ability to interact with biological systems in plants, leading to effective pest control. Ongoing studies are focused on optimizing these compounds to minimize environmental impact while maintaining efficacy.

The synthesis of 5-(2,4,6-Trichlorophenyl)-3-(trifluoromethyl)picolinonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations. Advances in catalytic methods have improved the efficiency of these processes, making large-scale production more feasible.

Future research directions for 5-(2,4,6-Trichlorophenyl)-3-(trifluoromethyl)picolinonitrile include exploring its role in drug repurposing initiatives. By re-evaluating existing data on related compounds, scientists may uncover new therapeutic applications that were not initially considered. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics could lead to innovative strategies for developing next-generation pharmaceuticals.

The commercial significance of this compound is underscored by its growing demand in research laboratories worldwide. As more studies highlight its potential benefits, 5-(2(4(6-trichlorophenyl))-3(trifluoromethyl)picolinonitrile (CAS No 1361610-31-2) is expected to play a crucial role in the development of novel drugs and agrochemicals. Collaborative efforts between academia and industry will be essential in translating laboratory findings into market-ready products that address global health challenges.

In conclusion, 5(24(6-trichlorophenyl))-3(tr trifluoromethyl)picolinonitrile (CAS No 1361610-31-2) represents a significant advancement in synthetic organic chemistry with far-reaching implications for medicine and agriculture Its unique structural features combined with recent technological innovations offer exciting opportunities for further exploration In light of these developments it is clear that this compound will continue to be a focal point of research effort aimed at improving human health